
Introduction: Unveiling a Versatile Phenolic
Building Block

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Ethoxy-4-hydroxybenzyl alcohol

Cat. No.: B1330712 Get Quote

3-Ethoxy-4-hydroxybenzyl alcohol, also commonly known as ethyl vanillyl alcohol, is a

substituted aromatic alcohol that serves as a crucial building block in synthetic organic

chemistry.[1] Its structure is derived from a benzene ring functionalized with three distinct

groups: a phenolic hydroxyl (-OH), an ethoxy (-OC2H5), and a hydroxymethyl (-CH2OH).[1][2]

This unique arrangement of functional groups imparts a versatile reactivity profile, making it a

valuable intermediate in the synthesis of more complex molecules. Its direct precursor, 3-

ethoxy-4-hydroxybenzaldehyde (ethyl vanillin), is a widely recognized flavoring agent,

approximately three to four times more potent than vanillin, used extensively in the food,

beverage, and cosmetic industries.[3][4] This guide provides a comprehensive overview of the

chemical properties, synthesis, reactivity, and safety considerations of 3-ethoxy-4-
hydroxybenzyl alcohol for researchers and drug development professionals.

Chemical Identity and Molecular Structure
The systematic IUPAC name for this compound is (3-ethoxy-4-hydroxyphenyl)methanol.[1] This

nomenclature precisely describes a methanol group attached to a phenyl ring, which is

substituted at the 3-position with an ethoxy group and at the 4-position with a hydroxyl group,

relative to the methanol attachment point.[1] The presence of both a phenolic hydroxyl and a

benzylic alcohol moiety are key to its chemical character.[1]

Caption: Chemical Structure of 3-Ethoxy-4-hydroxybenzyl alcohol.
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The physical properties of 3-ethoxy-4-hydroxybenzyl alcohol are dictated by its molecular

structure. The presence of two hydroxyl groups facilitates strong intermolecular hydrogen

bonding, resulting in a relatively stable solid with a moderate melting point and a high boiling

point.[2]

Property Value Source(s)

Molecular Formula C₉H₁₂O₃ [1][2][5]

Molecular Weight 168.19 g/mol [1][2][5]

CAS Number 4912-58-7 [1][2][5]

Appearance
Solid, off-white

particulate/powder
[2][6]

Melting Point 73-75 °C [1][2]

Boiling Point 323.3 °C at 760 mmHg [1][7][8]

Density 1.182 - 1.31 g/cm³ at 20°C [1][5]

pKa 9.88 ± 0.18 (Predicted) [2][5]

Solubility
Soluble in ethanol, glycerin,

and propylene glycol
[3][6]

Synthesis and Reactivity
Reductive Synthesis from Ethyl Vanillin
The most direct and common method for synthesizing 3-ethoxy-4-hydroxybenzyl alcohol is
through the reduction of its corresponding aldehyde, 3-ethoxy-4-hydroxybenzaldehyde (ethyl

vanillin).[1] This transformation is efficiently achieved using mild reducing agents, with sodium

borohydride (NaBH₄) being a frequent choice.[1][9]

Mechanism Insight: The synthesis proceeds via a well-established two-step mechanism. First,

a hydride ion (H⁻) from the borohydride complex performs a nucleophilic attack on the

electrophilic carbonyl carbon of the aldehyde. This breaks the C=O pi bond and forms a

tetrahedral alkoxide intermediate. In the second step, this intermediate is protonated by a protic

solvent (typically water added during the workup) to yield the final benzyl alcohol product.[1]
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Caption: Workflow for the reduction of ethyl vanillin.

Experimental Protocol: Sodium Borohydride Reduction
Dissolution: Dissolve 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) in a suitable basic

aqueous medium (e.g., dilute NaOH solution).

Cooling: Cool the reaction mixture to a controlled temperature range of 10–20°C using an ice

bath.

Reduction: Slowly add sodium borohydride (NaBH₄) portion-wise to the stirred solution,

maintaining the temperature below 20°C.

Reaction: Continue stirring the mixture at 10–20°C for approximately 30 minutes, monitoring

the reaction progress via Thin Layer Chromatography (TLC).[10]

Quenching: Once the reaction is complete, carefully quench the excess NaBH₄ by the slow

addition of a dilute acid (e.g., HCl) until the solution is neutral or slightly acidic.

Extraction: Extract the product from the aqueous solution using an appropriate organic

solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and

concentrate under reduced pressure to yield the crude product. Further purification can be

achieved by recrystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1330712?utm_src=pdf-body-img
https://www.chegg.com/homework-help/questions-and-answers/1-etherification-3-ethoxy-4-hydroxybenzyl-alcohol-uses-amberlyst-15-resin-polystyrene-base-q72065236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a generalized representation. Researchers should consult specific literature for

precise molar ratios and conditions.

Chemical Reactivity
The synthetic utility of 3-ethoxy-4-hydroxybenzyl alcohol stems from the distinct reactivity of

its three functional groups.[1]

Phenolic Hydroxyl (-OH): This acidic proton allows the group to readily undergo reactions like

etherification and esterification under appropriate basic conditions.[1]

Benzylic Alcohol (-CH₂OH): As a primary alcohol, this group can be easily oxidized to form

the corresponding aldehyde (ethyl vanillin) or further to a carboxylic acid. It is also a prime

site for ether and ester formation.[1]

Aromatic Ring: The ring is activated towards electrophilic substitution reactions. The hydroxyl

and ethoxy groups are ortho-, para-directing, influencing the position of incoming

electrophiles.[1]

3-Ethoxy-4-hydroxybenzyl alcohol

<
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Caption: Reactivity sites of 3-ethoxy-4-hydroxybenzyl alcohol.

Spectroscopic Profile
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Spectroscopic analysis is essential for the structural confirmation of 3-ethoxy-4-
hydroxybenzyl alcohol.

Infrared (IR) Spectroscopy: The IR spectrum would prominently feature a broad absorption

band in the 3200-3600 cm⁻¹ region, corresponding to the O-H stretching vibrations of both

the phenolic and alcoholic hydroxyl groups. Additional key peaks would include C-O

stretching and aromatic C-H and C=C absorptions.[11]

Mass Spectrometry (MS): GC-MS analysis shows a molecular ion peak corresponding to its

molecular weight of 168.19 g/mol .[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would display distinct signals for the aromatic protons, a singlet for the phenolic -

OH, a triplet for the alcoholic -OH, a singlet for the benzylic -CH₂-, and a quartet and triplet

for the ethoxy group's -CH₂- and -CH₃ protons, respectively.

¹³C NMR: Would show nine distinct carbon signals, including those for the aromatic ring,

the benzylic carbon, and the two carbons of the ethoxy group.

Applications and Significance
While its precursor, ethyl vanillin, is famed as a flavoring agent, 3-ethoxy-4-hydroxybenzyl
alcohol holds its own significance in several areas:

Synthetic Intermediate: It is a valuable precursor for the synthesis of more complex

molecules in the pharmaceutical and specialty chemical industries.[1]

Flavor and Fragrance Research: As the alcohol derivative of ethyl vanillin, it is studied in the

context of flavor chemistry and may be used as a flavoring agent itself.[6]

Antioxidant Properties: Research has indicated that the compound possesses antioxidant

properties, with the ability to scavenge free radicals and reactive oxygen species.[8] This

suggests potential applications in areas where mitigating oxidative stress is beneficial.[8][9]

Safety and Handling
According to safety data sheets, 3-ethoxy-4-hydroxybenzyl alcohol requires careful handling.
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Hazards: The primary hazard is serious eye irritation (H319).[6][12][13] It may also cause

skin irritation (H315) and respiratory irritation (H335).[13][14]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.

[13][14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety glasses or goggles).[12][13][14]

Handling: Wash hands and any exposed skin thoroughly after handling.[12][14] Avoid

breathing dust.[13][14]

First Aid:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation

persists.[12][13]

Skin Contact: Wash off with plenty of soap and water. If skin irritation occurs, get medical

advice.[13]

Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a

poison center or doctor if you feel unwell.[12][13]

This substance is intended for research and development purposes only and is not for

medicinal, household, or veterinary use.[1][12]

References
3-Ethoxy-4-hydroxybenzyl alcohol | CAS#:4912-58-7 | Chemsrc. Chemsrc.com. Available

at: [Link]

3-ETHOXY-4-HYDROXYBENZYL ALCOHOL Safety Data Sheets(SDS) lookchem.

LookChem. Available at: [Link]

Ethyl vanillyl alcohol | C9H12O3 | CID 597767 - PubChem. PubChem. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/597767
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://www.lookchem.com/sds4912-58-7.html
https://www.lookchem.com/sds4912-58-7.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lookchem.com/sds4912-58-7.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://www.lookchem.com/sds4912-58-7.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lookchem.com/sds4912-58-7.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://www.lookchem.com/sds4912-58-7.html
https://www.lookchem.com/sds4912-58-7.html
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://www.lookchem.com/sds4912-58-7.html
https://www.benchchem.com/product/b1330712
https://www.chemicalbook.com/msds/3-ethoxy-4-hydroxybenzyl-alcohol.htm
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.chemsrc.com/en/cas/4912-58-7_278853.html
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.lookchem.com/msds/2019-12-10/4912-58-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-vanillyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Vanillin: What is It? Where is It Used？ - Hangzhou Focus Corporation. Hangzhou

Focus Corporation. Available at: [Link]

Solved IR spectrum of 3-ethoxy-4-hydroxybenzyl alcohol I | Chegg.com. Chegg.com.

Available at: [Link]

Applications of Ethyl Vanillin - Zancheng Life Sciences. Zancheng Life Sciences. Available

at: [Link]

The Common Uses of Ethyl Vanillin - Turnberry Ingredients. Turnberry Ingredients. Available

at: [Link]

Vanillyl alcohol - Wikipedia. Wikipedia. Available at: [Link]

3-Ethoxy-4-methoxybenzyl alcohol - SpectraBase. SpectraBase. Available at: [Link]

Solved 1. The etherification of 3-ethoxy-4-hydroxybenzyl | Chegg.com. Chegg.com. Available

at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Ethoxy-4-hydroxybenzyl alcohol | 4912-58-7 | Benchchem [benchchem.com]

2. 3-Ethoxy-4-hydroxybenzyl alcohol (4912-58-7) for sale [vulcanchem.com]

3. hz-focus.com [hz-focus.com]

4. turnberrying.com [turnberrying.com]

5. 3-ETHOXY-4-HYDROXYBENZYL ALCOHOL CAS#: 4912-58-7 [m.chemicalbook.com]

6. Ethyl vanillyl alcohol | C9H12O3 | CID 597767 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 3-Ethoxy-4-hydroxybenzyl alcohol | CAS#:4912-58-7 | Chemsrc [chemsrc.com]

8. biosynth.com [biosynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.focuschem.com/news/ethyl-vanillin-what-is-it-where-is-it-used-83492025.html
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/ir-spectrum-3-ethoxy-4-hydroxybenzyl-alcohol-understand-find-right-peaks-ranges-compound-q24185121
https://www.zancheng-lifesciences.com/news/applications-of-ethyl-vanillin-79013895.html
https://www.turnberryingredients.com/the-common-uses-of-ethyl-vanillin/
https://en.wikipedia.org/wiki/Vanillyl_alcohol
https://spectrabase.com/spectrum/5Yv1c9b20bE
https://www.chegg.com/homework-help/questions-and-answers/1-etherification-3-ethoxy-4-hydroxybenzyl-alcohol-uses-amberlyst-15-resin-polystyrene-bas-q60551714
https://www.benchchem.com/product/b1330712?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1330712
https://www.vulcanchem.com/product/vc2319025
https://www.hz-focus.com/applications/what-is-ethyl-vanillin-focus/
https://www.turnberrying.com/the-common-uses-of-ethyl-vanillin/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3123481_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/597767
https://www.chemsrc.com/en/cas/4912-58-7_1104468.html
https://www.biosynth.com/p/FE71062/4912-58-7-3-ethoxy-4-hydroxybenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Vanillyl alcohol - Wikipedia [en.wikipedia.org]

10. Solved 1. The etherification of 3-ethoxy-4-hydroxybenzyl | Chegg.com [chegg.com]

11. Solved IR spectrum of 3-ethoxy-4-hydroxybenzyl alcohol I | Chegg.com [chegg.com]

12. 3-ETHOXY-4-HYDROXYBENZYL ALCOHOL - Safety Data Sheet [chemicalbook.com]

13. 3-ETHOXY-4-HYDROXYBENZYL ALCOHOL Safety Data Sheets(SDS) lookchem
[lookchem.com]

14. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [Introduction: Unveiling a Versatile Phenolic Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330712#3-ethoxy-4-hydroxybenzyl-alcohol-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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